Cas no 2138559-35-8 (3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138559-35-8
• MF: C₁₀H₂₀O₃S
• MW: 220.329002380371
• CID: 6102020
• PubChem ID: 165787485
• Update Time: 2025-07-22

3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161576
• 3-(ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol
• 2138559-35-8
• 3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C10H20O3S/c1-4-14(12,13)9-7-8(11)5-6-10(9,2)3/h8-9,11H,4-7H2,1-3H3
• InChI Key： JBNJVNMNLMYGRS-UHFFFAOYSA-N
• SMILES： S(CC)(C1CC(CCC1(C)C)O)(=O)=O

Computed Properties

• Exact Mass: 220.11331567g/mol
• Monoisotopic Mass: 220.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol

Introduction to 3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2138559-35-8)

3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2138559-35-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexane backbone substituted with an ethanesulfonyl group and two methyl groups at the 4-position, exhibits unique structural and functional properties that make it a valuable candidate for further study and potential applications in medicinal chemistry.

The structural framework of 3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol combines the rigidity of the cyclohexane ring with the polar nature of the sulfonyl group, creating a molecule with potential interactions across multiple binding sites. The presence of the ethanesulfonyl moiety suggests capabilities in hydrogen bonding and dipole interactions, which are critical factors in drug-receptor binding affinity. Additionally, the bulky methyl groups at the 4-position may influence steric complementarity, further modulating binding specificity.

In recent years, there has been growing interest in designing molecules with diverse functional groups to enhance pharmacological activity. The synthesis of 3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol exemplifies this trend, as it integrates structural elements known to improve solubility, metabolic stability, and target engagement. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to predict the compound’s interactions with biological targets. These studies indicate potential applications in modulating enzyme activity and receptor binding, particularly in pathways relevant to inflammation and metabolic disorders.

The chemical synthesis of 3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol involves multi-step organic transformations, including sulfonylation reactions and cyclization processes. The introduction of the ethanesulfonyl group requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic systems have enabled more efficient synthetic routes, reducing byproduct formation and improving scalability. These developments are crucial for transitioning from laboratory-scale production to larger-scale applications in drug discovery programs.

Biological evaluation of 3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol has revealed intriguing properties that warrant further investigation. Preliminary assays suggest moderate activity against certain enzymatic targets, with potential therapeutic relevance in conditions such as neurodegeneration and cardiovascular diseases. The compound’s ability to engage multiple binding pockets may also make it a viable scaffold for structure-based drug design (SBDD). By leveraging computational modeling and high-throughput screening (HTS), researchers can systematically optimize its pharmacokinetic profile and therapeutic efficacy.

The stereochemistry of 3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol plays a pivotal role in its biological activity. The rigid cyclohexane ring constrains conformational flexibility, while the substituents at the 1-position and 4-position influence electronic distribution across the molecule. Chiral resolution techniques have been explored to isolate enantiomerically pure forms, which may exhibit differential bioactivity. Such studies underscore the importance of stereochemical control in pharmaceutical development and highlight opportunities for derivative design.

Future directions for research on 3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol include exploring its role as a lead compound for novel therapeutics. By integrating synthetic chemistry with biological testing, researchers can rapidly identify analogs with enhanced potency and selectivity. Additionally, green chemistry principles are being applied to develop sustainable synthetic methodologies for this compound class. These efforts align with broader industry goals to reduce environmental impact while advancing drug discovery innovation.

The versatility of 3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol extends beyond pharmaceutical applications; it also serves as a valuable intermediate in fine chemical synthesis. Its unique structural features make it useful for developing complex molecules with tailored properties for industrial uses. Collaborative efforts between academia and industry are fostering new approaches to harnessing this compound’s potential across multiple domains.

In conclusion,3-(Ethanesulfonyl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2138559-35-8) represents a promising candidate for further exploration in medicinal chemistry and chemical synthesis. Its distinctive structure offers opportunities for designing molecules with enhanced therapeutic properties while adhering to modern drug development standards. Continued research into this compound will contribute significantly to advancing our understanding of molecular interactions and their implications for human health.